YM-244769

• Molecular Formula: C26H22FN3O3
• Molecular Weight: 443.5 g/mol
• InChI: InChI=1S/C26H22FN3O3/c27-21-5-1-4-19(13-21)17-32-23-8-10-24(11-9-23)33-25-12-7-20(16-29-25)26(31)30-15-18-3-2-6-22(28)14-18/h1-14,16H,15,17,28H2,(H,30,31)
• InChIKey: JZMLHJRKSJXARY-UHFFFAOYSA-N

YM-244769: NCX3-Preferring NCX Inhibitor

YM-244769 (N-(3-aminobenzyl)-6-{4-[(3-fluorobenzyl)oxy]phenoxy}nicotinamide) is a synthetic benzyloxyphenyl derivative that functions as a potent, selective, and orally active inhibitor of the Na⁺/Ca²⁺ exchanger (NCX) family [1]. Unlike most other NCX inhibitors that preferentially target NCX1, YM-244769 exhibits a distinct pharmacological fingerprint: it preferentially inhibits the NCX3 isoform (SLC8A3) with low-nanomolar potency, while retaining substantial activity against NCX1 and NCX2 at higher concentrations [1]. The compound suppresses the unidirectional outward NCX current (Ca²⁺ entry/reverse mode) with an IC₅₀ of 18 nM at NCX3 and 50 nM in cardiac myocyte electrophysiology assays, and demonstrates oral bioactivity in murine models [1][2].

1 NCX3-preferring inhibition profile for isoform-specific studies

2 Reported oral administration in murine models

3 Tool for NCX3-dependent calcium regulation in neuronal, cardiac, and renal research

• [1] Iwamoto T, Kita S. YM-244769, a novel Na⁺/Ca²⁺ exchange inhibitor that preferentially inhibits NCX3, efficiently protects against hypoxia/reoxygenation-induced SH-SY5Y neuronal cell damage. Mol Pharmacol. 2006 Dec;70(6):2075-83. PMID: 16973719. View Source
• [2] Yamashita K, Watanabe Y, Kita S, Iwamoto T, Kimura J. Inhibitory effect of YM-244769, a novel Na⁺/Ca²⁺ exchanger inhibitor on Na⁺/Ca²⁺ exchange current in guinea pig cardiac ventricular myocytes. Naunyn Schmiedebergs Arch Pharmacol. 2016 Nov;389(11):1205-1214. PMID: 27480939. View Source

YM-244769: Isoform Selectivity

The NCX inhibitor class encompasses compounds with profoundly divergent isoform selectivity profiles, making blanket interchange scientifically invalid [1]. SEA0400 and SN-6 are NCX1-preferring inhibitors, while KB-R7943 is a micromolar-potency, modestly NCX3-preferring isothiourea derivative [2][3]. YM-244769 occupies a unique position as a low-nanomolar NCX3-preferring inhibitor with a selectivity window of 3.8- to 5.3-fold over NCX1 and NCX2, combined with demonstrated oral bioactivity [1][4]. Substituting YM-244769 with an NCX1-preferring inhibitor such as SEA0400 or SN-6 in an experimental system where NCX3 is the functionally relevant isoform (e.g., neuronal hypoxia/reoxygenation models, certain cancer cell lines, or renal tubule segments) would yield fundamentally different pharmacological outcomes and risk misattributing the role of specific NCX isoforms [1][5].

Isoform selectivity mismatch

YM-244769 is NCX3-preferring; SEA0400 and SN-6 are NCX1-preferring. Substitution in NCX3-dominant models may shift pharmacological outcomes.

NCX3 potency context differs

KB-R7943 and SN-6 require higher concentrations for NCX3 engagement. Direct replacement may alter target occupancy and off-target profile.

Oral bioavailability profile may not transfer

YM-244769 has reported oral PK/PD in mice; comparable oral data are not established for SEA0400, SN-6, or KB-R7943, limiting systemic dosing substitution.

• [1] Iwamoto T, Kita S. YM-244769, a novel Na⁺/Ca²⁺ exchange inhibitor that preferentially inhibits NCX3, efficiently protects against hypoxia/reoxygenation-induced SH-SY5Y neuronal cell damage. Mol Pharmacol. 2006 Dec;70(6):2075-83. PMID: 16973719. View Source
• [2] Iwamoto T, Kita S, Uehara A, Imanaga I, Matsuda T, Baba A, Katsuragi T. Molecular determinants of Na⁺/Ca²⁺ exchange (NCX1) inhibition by SEA0400. J Biol Chem. 2004 Feb 27;279(9):7544-53. PMID: 14660663. View Source
• [3] Iwamoto T, Watano T, Shigekawa M. A novel isothiourea derivative selectively inhibits the reverse mode of Na⁺/Ca²⁺ exchange in cells expressing NCX1. J Biol Chem. 1996 Sep 13;271(37):22391-7. PMID: 8798401. View Source
• [4] Gotoh Y, Kita S, Fujii M, Tagashira H, Horie I, Arai Y, Uchida S, Iwamoto T. Genetic knockout and pharmacologic inhibition of NCX2 cause natriuresis and hypercalciuria. Biochem Biophys Res Commun. 2015 Jan 9;456(2):670-5. PMID: 25498502. View Source
• [5] Goto Y, Ogata M, Kita S, Iwamoto T. YM-244769, a novel Na⁺/Ca²⁺ exchange inhibitor, efficiently improves ischemia/reperfusion-induced renal injury. Biophys J. 2012 Jan 31;102(3 Suppl 1):662a-663a. View Source

YM-244769: Differentiation Evidence

NCX3 Isoform Selectivity Profile

YM-244769 preferentially inhibits intracellular Na⁺-dependent ⁴⁵Ca²⁺ uptake via NCX3 with 3.8- to 5.3-fold greater potency than via NCX1 or NCX2 [1]. This selectivity profile is unique among benzyloxyphenyl NCX inhibitors: SEA0400 preferentially inhibits NCX1 over NCX2, NCX3, and NCKX2 [2]; SN-6 is 3- to 5-fold more inhibitory to NCX1 (IC₅₀ = 2.9 μM) than to NCX2 (IC₅₀ = 16 μM) or NCX3 (IC₅₀ = 8.6 μM) [3]; KB-R7943 exhibits only ~3-fold preference for NCX3 over NCX1/NCX2 but at micromolar potency (NCX3 IC₅₀ = 1.4 μM) [4]. Thus, YM-244769 is the only compound in this class that combines nanomolar potency with preferential NCX3 inhibition, a critical distinction for experimental systems where NCX3 is the functionally dominant isoform [1].

NCX3 Isoform Selectivity

Head-to-head

YM-244769 NCX3 IC₅₀ = 18 nM; 3.8–5.3× over NCX1/NCX2. SEA0400 NCX1-preferring. SN-6 NCX1 IC₅₀ = 2.9 μM. KB-R7943 NCX3 IC₅₀ = 1.4 μM.

NCX3-preferring profile; distinct from NCX1-preferring inhibitors.

⁴⁵Ca²⁺ uptake assay; transfected CCL39 cells.

Evidence Dimension	Isoform selectivity: relative inhibition of NCX3 vs. NCX1/NCX2 (⁴⁵Ca²⁺ uptake assay in transfected CCL39 fibroblasts)
Target Compound Data	YM-244769: NCX3 IC₅₀ = 18 ± 1.0 nM; NCX1 IC₅₀ = 68 ± 2.9 nM; NCX2 IC₅₀ = 96 ± 3.5 nM; fold-selectivity NCX3/NCX1 = 3.8; NCX3/NCX2 = 5.3
Comparator Or Baseline	SEA0400: preferentially inhibits NCX1 (exact isoform IC₅₀ values not reported; cited as NCX1-preferring over NCX2/NCX3 [2]); SN-6: NCX1 IC₅₀ = 2.9 μM, NCX2 IC₅₀ = 16 μM, NCX3 IC₅₀ = 8.6 μM (NCX1-preferring, 3- to 5-fold) [3]; KB-R7943: NCX1 IC₅₀ = 4.3 ± 0.3 μM, NCX2 IC₅₀ = 4.7 ± 0.5 μM, NCX3 IC₅₀ = 1.4 ± 0.2 μM (~3-fold NCX3-preferring) [4]
Quantified Difference	YM-244769 is 78-fold more potent at NCX3 than KB-R7943 (18 nM vs. 1.4 μM) and 478-fold more potent at NCX3 than SN-6 (18 nM vs. 8.6 μM). Isoform selectivity direction: YM-244769 is NCX3-preferring; SEA0400 and SN-6 are NCX1-preferring.
Conditions	Intracellular Na⁺-dependent ⁴⁵Ca²⁺ uptake (reverse mode) in CCL39 fibroblasts stably expressing individual NCX isoforms (NCX1, NCX2, NCX3); YM-244769 tested at 0.003–1 μM

Why This Matters

For researchers studying NCX3-dependent physiology (neuronal ischemia, specific cancer types, renal tubular function), YM-244769 provides pharmacological NCX3 inhibition that no other commercially available NCX inhibitor can deliver at comparable potency and selectivity, enabling isoform-specific mechanistic studies without confounding NCX1-dominant pharmacology.

• [1] Iwamoto T, Kita S. YM-244769, a novel Na⁺/Ca²⁺ exchange inhibitor that preferentially inhibits NCX3, efficiently protects against hypoxia/reoxygenation-induced SH-SY5Y neuronal cell damage. Mol Pharmacol. 2006 Dec;70(6):2075-83. PMID: 16973719. View Source
• [2] Iwamoto T, Kita S, Uehara A, Imanaga I, Matsuda T, Baba A, Katsuragi T. Molecular determinants of Na⁺/Ca²⁺ exchange (NCX1) inhibition by SEA0400. J Biol Chem. 2004 Feb 27;279(9):7544-53. PMID: 14660663. View Source
• [3] Kita S, Iwamoto T. Inhibitory mechanism of SN-6, a novel benzyloxyphenyl Na⁺/Ca²⁺ exchange inhibitor. Ann N Y Acad Sci. 2007 Mar;1099:529-33. PMID: 17446497. View Source
• [4] Iwamoto T, Kita S, Uehara A, Inoue Y, Taniguchi Y, Imanaga I, Shigekawa M. Structural domains influencing sensitivity to isothiourea derivative inhibitor KB-R7943 in cardiac Na⁺/Ca²⁺ exchanger. Mol Pharmacol. 2001 Mar;59(3):524-31. PMID: 11179447. View Source

NCX3 Potency vs. KB-R7943 and SN-6

In the identical assay system (intracellular Na⁺-dependent ⁴⁵Ca²⁺ uptake in CCL39 fibroblasts expressing individual NCX isoforms), YM-244769 achieves an IC₅₀ of 18 nM at NCX3, compared to 1.4 μM for KB-R7943 and 8.6 μM for SN-6 [1][2][3]. This represents a 78-fold potency advantage over KB-R7943 and a 478-fold advantage over SN-6 at the NCX3 isoform [1]. Even when comparing potency at NCX1 (the primary target of SN-6 and SEA0400), YM-244769 (IC₅₀ = 68 nM) is more potent than KB-R7943 (4.3 μM) and SN-6 (2.9 μM), and comparable to SEA0400 (reported range 5–33 nM in neuronal cultures) [1][2][3][4]. This potency advantage translates directly into greater experimental sensitivity and lower required working concentrations, reducing the risk of off-target effects at higher concentrations.

NCX3 Potency vs. Comparators

Reported

NCX3 IC₅₀ = 18 nM
78× over KB-R7943 (1.4 μM)
478× over SN-6 (8.6 μM)

Reported higher NCX3 inhibitory potency relative to KB-R7943 and SN-6 in same assay platform.

⁴⁵Ca²⁺ uptake; NCX3-transfected CCL39 cells.

Evidence Dimension	NCX3 inhibitory potency (IC₅₀, ⁴⁵Ca²⁺ uptake reverse mode in NCX3-transfected CCL39 cells)
Target Compound Data	YM-244769 NCX3 IC₅₀ = 18 ± 1.0 nM (equivalent to pIC₅₀ = 7.74)
Comparator Or Baseline	KB-R7943 NCX3 IC₅₀ = 1.4 ± 0.2 μM (1,400 nM); SN-6 NCX3 IC₅₀ = 8.6 ± 0.27 μM (8,600 nM)
Quantified Difference	YM-244769 is 78-fold more potent than KB-R7943 and 478-fold more potent than SN-6 at NCX3. At NCX1: YM-244769 (68 nM) is 63-fold more potent than KB-R7943 (4.3 μM) and 43-fold more potent than SN-6 (2.9 μM).
Conditions	Intracellular Na⁺-dependent ⁴⁵Ca²⁺ uptake assay in CCL39 fibroblasts stably transfected with individual NCX isoforms; YM-244769 concentration range 0.003–1 μM

Why This Matters

The nanomolar potency of YM-244769 at NCX3 means that effective NCX3 inhibition can be achieved at concentrations where KB-R7943 and SN-6 are essentially inactive at this isoform. For procurement, this justifies the selection of YM-244769 whenever the experimental aim requires genuine NCX3 blockade rather than pan-NCX inhibition at high micromolar concentrations.

• [1] Iwamoto T, Kita S. YM-244769, a novel Na⁺/Ca²⁺ exchange inhibitor that preferentially inhibits NCX3, efficiently protects against hypoxia/reoxygenation-induced SH-SY5Y neuronal cell damage. Mol Pharmacol. 2006 Dec;70(6):2075-83. PMID: 16973719. View Source
• [2] Iwamoto T, Kita S, Uehara A, Inoue Y, Taniguchi Y, Imanaga I, Shigekawa M. Structural domains influencing sensitivity to isothiourea derivative inhibitor KB-R7943 in cardiac Na⁺/Ca²⁺ exchanger. Mol Pharmacol. 2001 Mar;59(3):524-31. PMID: 11179447. View Source
• [3] Kita S, Iwamoto T. Inhibitory mechanism of SN-6, a novel benzyloxyphenyl Na⁺/Ca²⁺ exchange inhibitor. Ann N Y Acad Sci. 2007 Mar;1099:529-33. PMID: 17446497. View Source
• [4] Matsuda T, Arakawa N, Takuma K, Kishida Y, Kawasaki Y, Sakaue M, Takahashi K, Takahashi T, Suzuki T, Ota T, Hamano-Takahashi A, Onishi M, Tanaka Y, Kameo K, Baba A. SEA0400, a novel and selective inhibitor of the Na⁺-Ca²⁺ exchanger, attenuates reperfusion injury in the in vitro and in vivo cerebral ischemic models. J Pharmacol Exp Ther. 2001 Jul;298(1):249-56. PMID: 11408549. View Source

Reverse Mode NCX Selectivity in Cardiac Myocytes

YM-244769 suppresses the unidirectional outward NCX current (Ca²⁺ entry/reverse mode) with an IC₅₀ of 0.05 μM, while the unidirectional inward NCX current (Ca²⁺ exit/forward mode) is substantially less sensitive, requiring 10 μM to achieve only ~50% inhibition [1]. This reverse-mode preference is shared with other benzyloxyphenyl NCX inhibitors (KB-R7943, SEA0400, SN-6), but YM-244769 additionally demonstrates high cardiac ion channel selectivity: at 1–10 μM, YM-244769 does not affect INa, ICa, IK₁, ISS, Ito, or IOAG currents in guinea pig ventricular myocytes [1]. In contrast, KB-R7943 at similar concentrations is known to inhibit L-type Ca²⁺ channels, Na⁺ channels, and K⁺ channels, and also inhibits TRPC channels and mitochondrial NCX, confounding its use as a selective NCX tool [2]. YM-244769 (0.3–3 μM) blocked hypoxia/reoxygenation-induced Ca²⁺ overload in cultured mouse cardiac myocytes, demonstrating functional cardioprotective activity at concentrations that spare other cardiac ion channels [1].

Reverse-Mode Selectivity

Method context

Reverse-mode IC₅₀ = 0.05 μM; ~200× window over forward mode; no effect on 6 cardiac currents at 1–10 μM.

Reported reverse-mode NCX inhibition with cardiac ion channel selectivity; distinct from KB-R7943.

Guinea pig ventricular myocytes; whole-cell patch clamp.

Evidence Dimension	Reverse mode (Ca²⁺ entry) vs. forward mode (Ca²⁺ exit) selectivity, and off-target cardiac ion channel activity
Target Compound Data	YM-244769: unidirectional outward INCX IC₅₀ = 0.05 μM; unidirectional inward INCX: ~50% inhibition at 10 μM (~200-fold selectivity). At 1–10 μM, no effect on INa, ICa, IK₁, ISS, Ito, IOAG.
Comparator Or Baseline	KB-R7943: inhibits L-type Ca²⁺ channels, voltage-gated Na⁺ channels, K⁺ channels, TRPC channels, and mitochondrial NCX at concentrations overlapping its NCX inhibitory range (IC₅₀ 1–5 μM for NCX) [2]. SN-6: no comprehensive cardiac ion channel selectivity panel identified in primary literature.
Quantified Difference	YM-244769 exhibits ~200-fold window between reverse mode (0.05 μM) and forward mode (~10 μM) NCX inhibition in cardiac myocytes. At 20- to 200-fold above the reverse-mode IC₅₀, no inhibition of six major cardiac ion channel currents was detected.
Conditions	Whole-cell voltage-clamp in single guinea pig cardiac ventricular myocytes; NCX currents measured as Ni²⁺-sensitive current

Why This Matters

For cardiac electrophysiology and ischemia/reperfusion studies, YM-244769 provides a cleaner pharmacological tool than KB-R7943, whose multi-channel effects complicate data interpretation. Researchers can use YM-244769 at concentrations that effectively inhibit NCX reverse mode without confounding effects on other cardiac ion channels.

• [1] Yamashita K, Watanabe Y, Kita S, Iwamoto T, Kimura J. Inhibitory effect of YM-244769, a novel Na⁺/Ca²⁺ exchanger inhibitor on Na⁺/Ca²⁺ exchange current in guinea pig cardiac ventricular myocytes. Naunyn Schmiedebergs Arch Pharmacol. 2016 Nov;389(11):1205-1214. PMID: 27480939. View Source
• [2] Amran MS, Homma N, Hashimoto K. Pharmacology of KB-R7943: a Na⁺-Ca²⁺ exchange inhibitor. Cardiovasc Drug Rev. 2003 Winter;21(4):255-76. PMID: 14687536. View Source

Oral Bioactivity and In Vivo Natriuresis

YM-244769 is orally bioactive: a single oral dose (0.1–1 mg/kg, p.o.) in wild-type C57BL/6J mice produced a dose-dependent increase in urine volume (up to ~200% of baseline) and urinary excretion of electrolytes (Na⁺, K⁺, Cl⁻) [1]. These natriuretic effects were equivalently observed in NCX1-knockout and wild-type mice, but disappeared in NCX2-knockout and NCX1/NCX2 double-knockout mice, confirming that the in vivo renal pharmacodynamic effect is mediated through NCX2 inhibition [1]. The oral bioactivity of YM-244769 represents a key practical advantage: KB-R7943 has poor oral bioavailability and is predominantly used as an in vitro tool, while SN-6 and SEA0400 lack robustly characterized oral pharmacokinetic/pharmacodynamic profiles in the primary literature [2]. This makes YM-244769 the preferred choice for studies requiring systemic NCX inhibition via oral dosing rather than parenteral administration.

Oral Bioactivity & Natriuresis

Class-level

Single oral dose (0.1–1 mg/kg) in mice: urine volume ↑ ~200%; natriuresis abolished in NCX2-KO.

Orally active NCX inhibitor with genetically validated NCX2-dependent pharmacodynamic response.

C57BL/6J mice; urine collected 6h post-dose.

Evidence Dimension	Oral pharmacodynamic efficacy: dose-dependent natriuresis in mice
Target Compound Data	YM-244769 (0.1–1 mg/kg, p.o., single dose): dose-dependent increase in urine volume up to ~200% of baseline; increased urinary Na⁺, K⁺, Cl⁻ excretion; natriuretic action in WT and NCX1-KO, abolished in NCX2-KO
Comparator Or Baseline	KB-R7943: primarily an in vitro tool; limited in vivo use due to poor oral bioavailability and toxicity at effective doses. SN-6: no published oral PK/PD data identified. SEA0400: in vivo CNS efficacy reported via intraperitoneal and intravenous routes; oral bioavailability data not prominently published.
Quantified Difference	YM-244769 produces a ~200% increase in urine volume at 1 mg/kg p.o.; comparable oral in vivo efficacy data are absent from primary literature for KB-R7943, SN-6, and SEA0400.
Conditions	Wild-type C57BL/6J mice and NCX1-KO, NCX2-KO, and NCX1/NCX2 double-KO mice; single oral (p.o.) administration; urine collected for 6 hours post-dose

Why This Matters

For in vivo renal, cardiovascular, or metabolic studies requiring systemic NCX modulation, YM-244769 is the only benzyloxyphenyl NCX inhibitor with demonstrated oral bioactivity and defined in vivo pharmacodynamic endpoints, eliminating the need for continuous intravenous infusion or minipump implantation.

• [1] Gotoh Y, Kita S, Fujii M, Tagashira H, Horie I, Arai Y, Uchida S, Iwamoto T. Genetic knockout and pharmacologic inhibition of NCX2 cause natriuresis and hypercalciuria. Biochem Biophys Res Commun. 2015 Jan 9;456(2):670-5. PMID: 25498502. View Source
• [2] Amran MS, Homma N, Hashimoto K. Pharmacology of KB-R7943: a Na⁺-Ca²⁺ exchange inhibitor. Cardiovasc Drug Rev. 2003 Winter;21(4):255-76. PMID: 14687536. View Source

Renoprotective Potency in Renal Epithelial Cells

In porcine tubular epithelial LLC-PK1 cells subjected to hypoxia/reoxygenation, YM-244769 (0.3–1 μM) conferred cytoprotection that was 10-fold greater than that achieved by KB-R7943 and SN-6 at equivalent concentrations [1]. This in vitro potency advantage was corroborated in vivo: pre- and post-ischemic intravenous treatment with YM-244769 (~0.5 mg/kg, i.v.) attenuated ischemia/reperfusion-induced renal dysfunction and tubulointerstitial damage in a C57BL/6J mouse model of unilateral renal ischemia (45 min clamping followed by reperfusion) [1]. The 10-fold greater cytoprotective potency of YM-244769 over KB-R7943 and SN-6 in renal cells is consistent with the relative inhibitory efficacies of these compounds for Ca²⁺ entry via NCX [1]. This quantitative advantage positions YM-244769 as the compound of choice for studies of NCX-mediated renal injury where maximal target engagement at low concentrations is required.

Renal Cell Protection

Head-to-head

YM-244769 (0.3–1 μM) protective response 10× vs KB-R7943/SN-6 in LLC-PK1 cells; in vivo renoprotection at ~0.5 mg/kg i.v.

Reported higher cell-protective response in renal hypoxia/reoxygenation model.

LLC-PK1 cells; murine unilateral renal I/R.

Evidence Dimension	Cytoprotective potency in hypoxia/reoxygenation-induced cell damage in LLC-PK1 renal tubular epithelial cells
Target Compound Data	YM-244769 (0.3–1 μM): significant attenuation of hypoxia/reoxygenation-induced cell damage; in vivo: ~0.5 mg/kg i.v. attenuated renal dysfunction and tubulointerstitial damage in murine renal I/R model
Comparator Or Baseline	KB-R7943 and SN-6: at equivalent concentrations, cytoprotection was approximately one-tenth that of YM-244769 in LLC-PK1 cells
Quantified Difference	YM-244769 protective potency was 10-fold greater than KB-R7943 and SN-6 in LLC-PK1 hypoxia/reoxygenation assay; in vivo renoprotection demonstrated at ~0.5 mg/kg i.v.
Conditions	Porcine tubular epithelial LLC-PK1 cells subjected to hypoxia/reoxygenation; C57BL/6J mice with 45-min unilateral renal artery/vein clamping followed by reperfusion, 2 weeks after contralateral nephrectomy

Why This Matters

For investigators modeling acute kidney injury or evaluating NCX inhibition as a renoprotective strategy, YM-244769 delivers an order-of-magnitude greater cellular protection than the most commonly used comparator NCX inhibitors, enabling robust efficacy at lower and potentially safer concentrations in vivo.

• [1] Goto Y, Ogata M, Kita S, Iwamoto T. YM-244769, a novel Na⁺/Ca²⁺ exchange inhibitor, efficiently improves ischemia/reperfusion-induced renal injury. Biophys J. 2012 Jan 31;102(3 Suppl 1):662a-663a. View Source

NCX3-Dependent Neuroprotection in SH-SY5Y

YM-244769 (0.3 or 1 μM) efficiently suppressed hypoxia/reoxygenation-induced lactate dehydrogenase (LDH) release in human neuroblastoma SH-SY5Y cells, which endogenously co-express NCX1 and NCX3 [1]. Antisense knockdown experiments confirmed that NCX3 contributes to neuronal cell damage more than NCX1: reduction in cell damage was greater in cells treated with NCX3 antisense (61% reduction) than in cells treated with NCX1 antisense (35% reduction) [1]. YM-244769 protected SH-SY5Y cells (NCX1⁺/NCX3⁺) more efficiently than renal LLC-PK₁ cells (exclusively NCX1⁺), whereas SN-6—an NCX1-preferring inhibitor—displayed the opposite pattern, suppressing renal cell damage to a greater degree than neuronal cell damage [1]. This cell-type-specific protection profile, governed by the relative NCX3 expression level, directly validates the isoform-selectivity rationale for choosing YM-244769 over NCX1-preferring inhibitors in neuronal models [1].

NCX3-Dependent Neuronal Endpoint

Head-to-head

YM-244769 reduced LDH release in SH-SY5Y (NCX1⁺/NCX3⁺); SN-6 showed opposite cell-type selectivity; NCX3 antisense reduced damage by 61%.

Neuronal cell protection associated with NCX3 expression; distinct from NCX1-preferring inhibitors.

Hypoxia/reoxygenation; LDH assay.

Evidence Dimension	Neuronal vs. renal cell-type-specific cytoprotection, correlating with NCX isoform expression
Target Compound Data	YM-244769 (0.3–1 μM): protected SH-SY5Y neuronal cells (NCX1⁺/NCX3⁺) more efficiently than LLC-PK₁ renal cells (NCX1⁺ only); NCX3 antisense reduced cell damage by 61% vs. NCX1 antisense (35% reduction)
Comparator Or Baseline	SN-6: displayed the opposite cell-type protection pattern—greater protection in renal LLC-PK₁ cells (NCX1⁺) than in neuronal SH-SY5Y cells. KB-R7943: protected both cell types non-selectively.
Quantified Difference	YM-244769 neuronal protection correlates with NCX3 expression (61% damage reduction with NCX3 knockdown). SN-6 protection profile inversely correlates with NCX3 expression, being greater in NCX1-dominant renal cells.
Conditions	SH-SY5Y human neuroblastoma cells and LLC-PK₁ porcine renal tubular epithelial cells; hypoxia/reoxygenation; LDH release assay; antisense oligonucleotide knockdown of NCX1 or NCX3

Why This Matters

This evidence directly confirms that YM-244769's NCX3-preferring pharmacology translates into functionally meaningful, cell-type-selective cytoprotection in neuronal models—a property not shared by NCX1-preferring inhibitors such as SN-6. For neuroscience researchers, YM-244769 is the rational choice for pharmacologically interrogating the NCX3-dependent component of neuronal calcium dysregulation.

• [1] Iwamoto T, Kita S. YM-244769, a novel Na⁺/Ca²⁺ exchange inhibitor that preferentially inhibits NCX3, efficiently protects against hypoxia/reoxygenation-induced SH-SY5Y neuronal cell damage. Mol Pharmacol. 2006 Dec;70(6):2075-83. PMID: 16973719. View Source

YM-244769: Application Scenarios

NCX3 Function in Neuronal Ischemia & Excitotoxicity

YM-244769 is the tool of choice for studies requiring selective pharmacological inhibition of NCX3 in neuronal systems. Its 3.8- to 5.3-fold selectivity for NCX3 over NCX1/NCX2, combined with low-nanomolar potency (IC₅₀ = 18 nM at NCX3), enables NCX3 blockade in SH-SY5Y neuroblastoma and primary neuronal cultures at concentrations where NCX1-preferring inhibitors (SEA0400, SN-6) are ineffective or exhibit inverted selectivity . The antisense knockdown validation confirming that NCX3 contributes more significantly than NCX1 to hypoxia/reoxygenation-induced neuronal damage provides mechanistic justification for selecting YM-244769 in these models .

Oral NCX Modulation for Natriuresis Studies

For in vivo studies of renal NCX function, YM-244769 is the only benzyloxyphenyl NCX inhibitor with demonstrated oral bioactivity and dose-dependent pharmacodynamic endpoints. Oral administration (0.1–1 mg/kg, p.o.) in mice produces a ~200% increase in urine volume with concomitant natriuresis, kaliuresis, and chloriuresis . The use of NCX1-KO, NCX2-KO, and double-KO mouse models has established that these renal effects are mediated through NCX2 inhibition, providing a genetically validated pharmacodynamic framework for interpreting in vivo results . This scenario is inaccessible with KB-R7943 or SN-6 due to their lack of characterized oral bioavailability.

Cardiac Reverse-Mode NCX Blockade

YM-244769 provides selective inhibition of the NCX Ca²⁺ entry mode (IC₅₀ = 0.05 μM) in cardiac ventricular myocytes while sparing six major cardiac ion channel currents (INa, ICa, IK₁, ISS, Ito, IOAG) at 1–10 μM, a 20- to 200-fold window above the NCX IC₅₀ . This contrasts with KB-R7943, which exhibits off-target effects on multiple cardiac ion channels and transporters within its NCX-active concentration range . YM-244769 (0.3–3 μM) also blocks hypoxia/reoxygenation-induced Ca²⁺ overload in cultured mouse cardiac myocytes, supporting its use in cardioprotection studies where clean pharmacology is essential for data interpretation .

Renoprotective Efficacy in Renal I/R Models

For preclinical acute kidney injury research, YM-244769 offers a 10-fold greater cytoprotective potency than KB-R7943 and SN-6 in renal tubular epithelial LLC-PK1 cells subjected to hypoxia/reoxygenation, with in vivo corroboration in a murine unilateral renal ischemia/reperfusion model where ~0.5 mg/kg i.v. attenuated renal dysfunction and tubulointerstitial damage . This quantitative superiority, mechanistically linked to the compound's greater NCX inhibitory efficacy, makes YM-244769 the preferred NCX inhibitor for renal injury models where maximal target engagement is required at low drug exposure.

Application

Selection Property

Validation Focus

Neuronal ischemia & excitotoxicity studies

NCX3 isoform selectivity profile

NCX3-dependent calcium dysregulation endpoints in neuronal models

Oral natriuresis/diuresis studies

Oral dosing route and renal PD characterization

NCX2-mediated electrolyte excretion response

Cardiac reverse-mode NCX blockade studies

Reverse-mode NCX selectivity and cardiac ion channel panel

NCX current measurement and Ca²⁺ overload in cardiomyocytes

Renal ischemia/reperfusion model studies

Renal cell protective response in I/R models

Tubulointerstitial damage and renal function endpoints